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Compound Name:
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Cat. No.: B037145

Introduction

Vat Black 25 (C.l. 69525) is an anthraquinone-based vat dye known for its application in
achieving deep, long-lasting color on various fibers.[1] Synonyms for this dye include Vat Olive
T and Cibanon Olive S.[2][3] As a vat dye, it is initially water-insoluble and must undergo a
chemical reduction process, known as "vatting," to be converted into a water-soluble "leuco"
form that can be absorbed by textile fibers.[4] Subsequent oxidation traps the insoluble dye
molecules within the fiber, resulting in excellent wash and light fastness properties.[1][5]

This document provides detailed protocols for the application of Vat Black 25 to both cotton, a
cellulosic fiber, and silk, a protein fiber. Due to the inherent chemical differences between these
fibers, particularly the sensitivity of silk to the high alkalinity typically required for cotton vat
dyeing, distinct methodologies are necessary. The protocol for silk will utilize the solubilized
form of the dye (C.I. Solubilised Vat Black 25) to ensure the integrity of the protein fiber is
maintained.[6][7]

Chemical and Physical Properties of Vat Black 25

The fundamental properties of Vat Black 25 are summarized below. This data is essential for
preparing dye stocks and understanding the dye's behavior in solution.
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Property Value

C.l. Name Vat Black 25 (69525)
CAS Number 4395-53-3[2][8]
Molecular Formula CasH20N20s5[1][2]
Molecular Weight 668.65 g/mol [1][2]
Appearance Brown Powder[2][9]

Solubilit Insoluble in water, ethanol, and xylene. Slightly
olubili
Y soluble in pyridine and quinoline.[2][3]

Dyeing of Cotton Fibers with Vat Black 25

Principle

The dyeing of cotton with vat dyes is a multi-step process. First, the insoluble Vat Black 25 is
reduced in an alkaline medium using sodium hydrosulfite to its soluble leuco form. The cotton
fiber is then immersed in this dyebath, allowing the leuco dye to penetrate the amorphous
regions of the cellulose. Finally, the fiber is exposed to an oxidizing agent, which converts the
dye back to its insoluble pigment form, physically trapping it within the fiber structure. A final
soaping step removes any surface dye and helps to stabilize the final shade.[4]

Experimental Workflow for Cotton Dyeing
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Preparation

Weigh Cotton Sample

Prepare Dyebath Stock (Pre-scoured)

Process

Vatting:
Insoluble Dye + NaOH + Na2S204
- Soluble Leuco Dye

Dye Adsorption:
Immerse Cotton in Dyebath

Post-Trpatment

Rinsing (Cold Water)

Oxidation:
Leuco Dye - Insoluble Dye

Soaping at Boill

Final Rinse & Dry

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Weigh Silk Sample

(Degummed) Dissolve Solubilised Dye

Dyeing |& Development

Dye Adsorption:
Immerse Silk in Dyebath

After 30 min

Development (Acid Oxidation):
Add NaNO:z + H2S04

Post-Trpatment

Rinsing (Cold Water)

Soaping at 80-85°C

Final Rinse & Dry

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Vat Black 25
(Insoluble Pigment)

Reduction
(+ NaOH, Na2S204)

Leuco-Vat Anion
(Water-Soluble)

Leuco Dye in Fiber
(Adsorbed)

Oxidation

(+[0]

Vat Black 25 in Fiber
(Insoluble Pigment)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Dyeing Cotton and
Silk Fibers with Vat Black 25]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b037145#using-vat-black-25-as-a-dye-for-cotton-and-
silk-fibers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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